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Compound of Interest

Compound Name: 3-Methylxanthine-d3

Cat. No.: B12385473 Get Quote

For researchers, scientists, and professionals in drug development, obtaining high-purity, stable

isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of

experimental data. This in-depth technical guide addresses the procurement and utilization of

3-Methylxanthine-d3, a deuterated analog of the endogenous metabolite 3-methylxanthine.

It is important to note that 3-Methylxanthine-d3 is not a standard, off-the-shelf product.

Extensive searches of chemical supplier catalogs indicate that this compound is available

primarily through custom synthesis. This guide, therefore, focuses on the process of acquiring

custom-synthesized 3-Methylxanthine-d3 and provides an overview of its potential

applications in a laboratory setting.

Locating a Supplier for Custom Synthesis
While not available as a stock item, several reputable companies specializing in stable isotope

labeling and custom chemical synthesis are equipped to produce 3-Methylxanthine-d3. These

companies typically have extensive experience in the synthesis of complex organic molecules

and can provide the necessary documentation, such as a Certificate of Analysis (CoA), to

ensure product quality.

When sourcing a custom synthesis provider, it is crucial to inquire about their capabilities in

deuteration, their quality control processes, and their ability to provide detailed analytical data.

Key specifications to discuss include:
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Chemical Purity: Typically determined by High-Performance Liquid Chromatography (HPLC)

and/or Liquid Chromatography-Mass Spectrometry (LC-MS).

Isotopic Enrichment: The percentage of molecules containing the deuterium label, usually

determined by Mass Spectrometry and/or Nuclear Magnetic Resonance (NMR)

spectroscopy.

Final Formulation: Whether the product is supplied as a solid or in a solution.

Below is a table of potential suppliers known for their expertise in custom synthesis of stable

isotope-labeled compounds. Researchers should contact these companies directly to request a

quote for the synthesis of 3-Methylxanthine-d3.
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Supplier
Contact
Information

Specialization Notes

Toronto Research

Chemicals (TRC)

Website: --INVALID-

LINK--

Custom synthesis of

complex organic

chemicals, including

stable isotope-labeled

compounds.

A well-established

provider with a broad

range of synthetic

capabilities.

Cambridge Isotope

Laboratories, Inc.

(CIL)

Website: --INVALID-

LINK--

Production of stable

isotopes and stable

isotope-labeled

compounds.

A leading supplier in

the field of stable

isotope chemistry.

Alsachim, a part of

Shimadzu

Website: --INVALID-

LINK--

Development of stable

isotope-labeled

internal standards and

custom synthesis.

Offers expertise in

producing labeled

standards for clinical

and research

applications.

Omicron

Biochemicals, Inc.

Website: --INVALID-

LINK--

Synthesis of 13C, 2H,

15N, and 18O labeled

carbohydrates,

nucleosides, and their

derivatives.

While specializing in

carbohydrates and

nucleosides, they may

have the capability for

custom synthesis of

related heterocyclic

compounds.

The Custom Synthesis Workflow
The process of procuring a custom-synthesized chemical like 3-Methylxanthine-d3 typically

follows a structured workflow. Understanding this process can help researchers plan their

experiments and timelines effectively.
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Sample & Standard Preparation
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Spike with 
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HPLC/UHPLC Separation
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 Detection (MRM)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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